Cas no 21840-48-2 (1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris(3-chlorophenyl)-)

• Product Name: 1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris(3-chlorophenyl)-
• CAS No: 21840-48-2
• MF: C₂₁H₁₅Cl₃N₆
• MW: 457.743000268936
• CID: 1409206
• Update Time: 2024-08-16

1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris(3-chlorophenyl)-
• 1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(3-chlorophenyl)-

• Inchi： 1S/C21H15Cl3N6/c22-13-4-1-7-16(10-13)25-19-28-20(26-17-8-2-5-14(23)11-17)30-21(29-19)27-18-9-3-6-15(24)12-18/h1-12H,(H3,25,26,27,28,29,30)
• InChI Key： SFGFXRVWXGNXMZ-UHFFFAOYSA-N
• SMILES： N1=C(NC2=CC=CC(Cl)=C2)N=C(NC2=CC=CC(Cl)=C2)N=C1NC1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 456.04275

Experimental Properties

• Density: 1.510±0.06 g/cm3(Predicted)
• Boiling Point: 634.9±65.0 °C(Predicted)
• PSA: 74.76
• pka: 2.27±0.10(Predicted)